Cas no 86088-53-1 (2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate)

2,5-Dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate is an N-hydroxysuccinimide (NHS) ester derivative of Fmoc-protected L-threonine, commonly employed in peptide synthesis. The NHS ester moiety enhances reactivity with primary amines, facilitating efficient amide bond formation under mild conditions. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, allowing selective deprotection under basic conditions without affecting other functional groups. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its high coupling efficiency and compatibility with standard Fmoc-based protocols are advantageous. The product’s stability and well-defined reactivity profile make it a reliable choice for the incorporation of threonine residues into complex peptide sequences.
2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate structure
86088-53-1 structure
Product Name:2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate
CAS No:86088-53-1
MF:C23H22N2O7
MW:438.429986476898
CID:4661494
Update Time:2025-05-19

2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate Chemical and Physical Properties

Names and Identifiers

    • 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate
    • Inchi: 1S/C23H22N2O7/c1-13(26)21(22(29)32-25-19(27)10-11-20(25)28)24-23(30)31-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18,21,26H,10-12H2,1H3,(H,24,30)/t13-,21+/m1/s1
    • InChI Key: BUNICUITCWNNLX-ASSNKEHSSA-N
    • SMILES: C(ON1C(=O)CCC1=O)(=O)[C@H]([C@H](O)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

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Additional information on 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate

Introduction to 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate (CAS No. 86088-53-1)

2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate, identified by its CAS number 86088-53-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a dioxopyrrolidinyl core and a fluorenylmethoxy-carbonyl (Fmoc) protecting group, linked via a threonic acid moiety. The presence of these functional groups not only makes it a versatile intermediate in drug synthesis but also opens up possibilities for exploring novel biological activities.

The dioxopyrrolidinyl scaffold is particularly noteworthy due to its structural similarity to natural products and its potential as a pharmacophore. In recent years, there has been a surge in research focusing on heterocyclic compounds derived from pyrrolidine derivatives, owing to their demonstrated efficacy in modulating various biological pathways. Studies have shown that modifications at the 1-position of the pyrrolidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule, making it an attractive target for medicinal chemists.

Furthermore, the Fmoc protecting group is a cornerstone in peptide synthesis and has found applications beyond this domain. The fluorenylmethoxy-carbonyl moiety provides stability to the molecule during synthetic processes while allowing for selective deprotection under mild conditions. This feature is particularly valuable in multi-step syntheses where protecting group strategies play a crucial role in ensuring high yields and purity.

The threonic acid moiety adds an additional layer of complexity to this compound, offering potential for further derivatization and functionalization. Threonic acids are known for their role in various metabolic pathways and have been explored as intermediates in the synthesis of antiviral and anti-inflammatory agents. The incorporation of this group into the molecular framework of 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate suggests promising avenues for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding interactions between this compound and biological targets, such as enzymes and receptors. These studies have revealed that the dioxopyrrolidinyl core can interact with specific amino acid residues in target proteins, leading to modulations in their activity.

In addition to its structural features, the synthesis of 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate has been optimized through various methodologies to enhance efficiency and scalability. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline the process. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in treating various diseases. Preliminary studies have indicated that derivatives of this molecule exhibit inhibitory effects on enzymes involved in inflammatory pathways. This has prompted further investigation into its role as a lead compound for drug development. Additionally, the structural diversity offered by this compound makes it a valuable scaffold for generating libraries of analogs with tailored biological activities.

Another exciting aspect of 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate is its potential as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe mechanistic questions related to enzyme function and substrate recognition. By using this compound as a probe, scientists can gain insights into critical biological processes that may lead to the discovery of new therapeutic targets.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict the properties of molecules like 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate with remarkable accuracy, thereby expediting the identification of promising candidates for further testing. These technologies are particularly useful in identifying optimal synthetic routes and predicting potential side effects before experimental validation.

In conclusion, 2,5-dioxopyrrolidin-1-yl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threoninate (CAS No. 86088-53-1) represents a fascinating example of how complex organic molecules can be leveraged for pharmaceutical applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to make significant contributions to the field of medicinal chemistry.

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